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Compound of Interest

Compound Name: Benzophenone-d10

Cat. No.: B1335006

Introduction

Benzophenone and its derivatives are widely used as photoinitiators in UV-cured inks and
coatings for food packaging materials.[1][2][3] However, residual benzophenone can migrate
from the packaging into the food product, posing a potential health risk to consumers. To
ensure food safety, regulatory bodies have established specific migration limits (SMLs) for
benzophenone.[4][5] Migration studies are therefore essential to assess the compliance of food
packaging materials with these regulations.

Benzophenone-d10, a deuterated analog of benzophenone, serves as an excellent internal
standard or surrogate in these migration studies. Its chemical and physical properties are
nearly identical to benzophenone, ensuring that it behaves similarly during the migration and
analytical processes. However, its increased mass allows for easy differentiation and
quantification by mass spectrometry (MS). This application note provides a detailed protocol for
the use of Benzophenone-d10 as a surrogate in food packaging migration studies.

Experimental Protocols

This section outlines the detailed methodologies for conducting a migration study using
Benzophenone-d10 as a surrogate.

Materials and Reagents

o Benzophenone-d10 (analytical standard)
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e Benzophenone (analytical standard)
e Solvents: Acetonitrile, Ethanol, Hexane (HPLC grade or equivalent)

e Food Simulants:

[e]

Simulant A: 10% ethanol (v/v) for aqueous foods

o

Simulant B: 3% acetic acid (w/v) for acidic foods

o

Simulant D1: 50% ethanol (v/v) for alcoholic foods and oil-in-water emulsions

[¢]

Simulant D2: Olive oil or other fatty food simulant for fatty foods
o Food Packaging Material (Test Sample)

o Migration cells or other suitable containers for migration testing

Sample Preparation and Spiking

e Preparation of Stock Solutions: Prepare individual stock solutions of benzophenone and
Benzophenone-d10 in a suitable solvent (e.g., acetonitrile) at a concentration of 1000
pg/mL.

o Preparation of Spiking Solution: Prepare a spiking solution containing a known concentration
of Benzophenone-d10 from the stock solution. The concentration will depend on the
expected migration levels and the sensitivity of the analytical instrument.

o Spiking of Food Simulant: Spike the chosen food simulant with the Benzophenone-d10
solution to a final concentration that is relevant to the expected migration levels. This spiked
simulant will be used as the internal standard.

Migration Testing

o Test Specimen Preparation: Cut the food packaging material into test specimens of a known
surface area.
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Migration Cell Assembly: Place the test specimen in a migration cell, ensuring that only one
side of the packaging material is in contact with the food simulant.

Addition of Spiked Simulant: Fill the migration cell with the Benzophenone-d10 spiked food
simulant, ensuring complete contact with the test specimen.

Incubation: Incubate the migration cells under conditions that simulate the intended use of
the packaging material. This includes specific time and temperature combinations (e.g., 10
days at 40°C for long-term storage at room temperature).

Blank Control: Prepare a blank control using the same spiked food simulant but without the
packaging material to account for any background contamination.

Sample Extraction

The extraction procedure will vary depending on the food simulant used.
e Aqueous Simulants (A, B, D1):
o After incubation, take an aliquot of the food simulant.

o If necessary, perform a liquid-liquid extraction with a suitable solvent like hexane to
concentrate the analytes.[1][2][3]

o The organic phase is then concentrated and reconstituted in a suitable solvent for
analysis.

e Fatty Food Simulant (D2 - Olive QOil):
o After incubation, take an aliquot of the olive oil.

o Perform a solvent extraction using a solvent in which benzophenone is soluble but the oll
has limited solubility (e.g., acetonitrile).

o The extract may require a clean-up step, such as solid-phase extraction (SPE), to remove
interfering matrix components.
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Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a commonly used technique for the analysis of benzophenone and its deuterated
surrogate.[1][2][3]

Instrumentation: A gas chromatograph coupled with a mass spectrometer.

o Column: A suitable capillary column for the separation of semi-volatile compounds (e.g., a
5% phenyl-methylpolysiloxane column).

e Carrier Gas: Helium at a constant flow rate.
« Injection Mode: Splitless injection.

o Temperature Program: An optimized temperature gradient to ensure good separation of the
analytes.

» MS Detection: The mass spectrometer should be operated in Selected lon Monitoring (SIM)
mode for enhanced sensitivity and selectivity. Monitor characteristic ions for both
benzophenone and Benzophenone-d10.

Data Presentation

The quantitative data obtained from the migration studies should be summarized in clear and
concise tables for easy comparison and interpretation.

Table 1: GC-MS Parameters for the Analysis of Benzophenone and Benzophenone-d10
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Parameter Value
GC System
5% Phenyl-methylpolysiloxane (30 m x 0.25
Column
mm, 0.25 pm)
Injection Volume 1L
Inlet Temperature 250°C

Oven Program

60°C (1 min), ramp to 280°C at 10°C/min, hold

for 5 min

Carrier Gas

Helium, 1.0 mL/min

MS System

lonization Mode

Electron lonization (EI)

lon Source Temp.

230°C

Quadrupole Temp.

150°C

Monitored lons (m/z)

Benzophenone: 105, 182; Benzophenone-d10:
110, 192

Table 2: Migration of Benzophenone from Food Packaging into Simulants

. Incubation
Food Simulant N
Conditions

Benzophenone Benzophenone-d10

Migration (pg/dm?) Recovery (%)

Simulant A (10%

10 days at 40°C Insert Data Insert Data
Ethanol)
Simulant B (3% Acetic
) 10 days at 40°C Insert Data Insert Data
Acid)
Simulant D2 (Olive
10 days at 40°C Insert Data Insert Data

oil)

Table 3: Method Validation Parameters
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Parameter

Benzophenone

Limit of Detection (LOD)

0.01 mg/kg[1][2][3]

Limit of Quantification (LOQ)

0.05 mg/kg[1][2][3]

Linearity (R?) >0.99
Recovery 85-110%
Precision (RSD%) <15%
Mandatory Visualization
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Caption: Workflow for food packaging migration study using Benzophenone-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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